Cas no 1835482-81-9 (2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine)

• Product Name: 2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine
• CAS No: 1835482-81-9
• MF: C₁₆H₁₆ClN₃O₄S
• MW: 381.833941459656
• CID: 6147824
• PubChem ID: 120765287
• Update Time: 2025-10-30

2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1835482-81-9
• 2-(2-chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine
• EN300-1167359
• 2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine

• Inchi： 1S/C16H16ClN3O4S/c17-15-4-2-1-3-14(15)16-11-18-9-10-19(16)25(23,24)13-7-5-12(6-8-13)20(21)22/h1-8,16,18H,9-11H2
• InChI Key： DFQLDGBTOUIDRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CNCCN1S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 381.0550049g/mol
• Monoisotopic Mass: 381.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine

Introduction to 2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine (CAS No. 1835482-81-9)

The compound 2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine, identified by the CAS registry number CAS No. 1835482-81-9, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the broader category of piperazine derivatives, which are widely studied for their diverse chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials.

Piperazine, a six-membered ring containing two nitrogen atoms, serves as the core structure of this compound. The substitution pattern of this molecule is particularly noteworthy: a 2-chlorophenyl group is attached at position 2 of the piperazine ring, while a 4-nitrobenzenesulfonyl group occupies position 1. These substituents significantly influence the compound's chemical reactivity, solubility, and biological activity.

The synthesis of 2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and minimizing environmental impact.

In terms of applications, this compound has garnered attention in the field of pharmacology due to its potential as a lead compound for drug development. Studies have shown that piperazine derivatives can exhibit modulatory effects on various cellular pathways, making them promising candidates for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

Moreover, the presence of the nitro group in the molecule introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets. Recent research has focused on optimizing the pharmacokinetic properties of such compounds to improve their bioavailability and reduce toxicity.

In addition to its pharmacological applications, CAS No. 1835482-81-9 has also been explored for its role in materials science. The unique electronic properties of this compound make it a potential candidate for use in organic electronics and advanced polymer systems.

The global market for specialty chemicals like 2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine is driven by increasing demand from pharmaceutical and biotechnology industries. According to recent market analyses, the demand for such compounds is expected to grow steadily due to their versatility and potential for innovation in drug discovery.

In conclusion, CAS No. 1835482-81-9, or 2-(2-Chlorophenyl)-1-(4-nitrobenzenesulfonyl)piperazine, represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Ongoing research continues to uncover new applications and optimize its properties, ensuring its relevance in future technological advancements.